2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole

• IUPAC Name: 2-(6-bromohexyl)benzotriazole
• InChI: InChI=1S/C12H16BrN3/c13-9-5-1-2-6-10-16-14-11-7-3-4-8-12(11)15-16/h3-4,7-8H,1-2,5-6,9-10H2
• InChI Key: LTFNQIJPVHVBHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN(N=C2C=C1)CCCCCCBr
• Molecular Formula: C12H16BrN3
• DSSTOX Substance ID: DTXSID20857053
• Molecular Weight: 282.18 g/mol
• CAS RN: 890704-00-4

Description

“2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole” is a specific derivative of the 1,2,3-triazole family. Triazoles are nitrogen-containing heterocyclic compounds that can bind with a variety of enzymes and receptors in biological systems, showing versatile biological activities. They are often seen in experimental drug candidates and approved drugs.

Synthesis Analysis

The synthesis of 1,2,3-triazoles often involves a copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes. This reaction has revolutionized the field of triazole synthesis, allowing for the formation of these structures using a reliable, regioselective, and high-yielding process. A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition.

Molecular Structure Analysis

Triazoles can exist in two isomeric forms: 1,2,3-triazole and 1,2,4-triazole. Due to their structural characteristics, both 1,2,3- and 1,2,4-triazoles can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures.

Chemical Reactions Analysis

The copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction, has revolutionized the field of triazole synthesis. This reaction allows for the formation of these structures using a reliable, regioselective, and high-yielding process.

Physical And Chemical Properties Analysis

The parent 1H-1,2,3-triazole is a colorless liquid, highly soluble in water, with a density of 1.192, an mp of 23–25°C, and a bp of 203°C. In a solid state, it exists as a 1:1 mixture of 1H- and 2H-tautomers.

Mechanism of Action

1,2,3-Triazoles can interact with diverse enzymes and receptors in organisms through weak interaction. They can not only act as a linker to tether different pharmacophores but also serve as a pharmacophore.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Recent progress in the catalytic synthesis of 1,2,3-triazoles has focused on the development of new catalytic and eco-compatible approaches. The development of novel anti–lung cancer agents with 1,2,3-triazole–containing compounds is also being explored.